Cas no 1794736-65-4 (Benzenesulfonyl chloride, 2-methyl-4-(tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-yl)-)

• Product Name: Benzenesulfonyl chloride, 2-methyl-4-(tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-yl)-
• CAS No: 1794736-65-4
• MF: C₁₁H₁₄ClNO₄S₂
• MW: 323.816159725189
• CID: 5172017
• Update Time: 2025-05-21

Benzenesulfonyl chloride, 2-methyl-4-(tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-methyl-4-(tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-yl)-

• Inchi： 1S/C11H14ClNO4S2/c1-9-8-10(4-5-11(9)19(12,16)17)13-6-2-3-7-18(13,14)15/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： VXZYCYPGQZPZAN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(N2CCCCS2(=O)=O)C=C1C

Additional information on Benzenesulfonyl chloride, 2-methyl-4-(tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-yl)-

Benzenesulfonyl Chloride, 2-Methyl-4-(Tetrahydro-1,1-Dioxido-2H-1,2-Thiazin-2-Yl)-

The compound Benzenesulfonyl Chloride, 2-Methyl-4-(Tetrahydro-1,1-Dioxido-2H-1,2-Thiazin-2-Yl)- (CAS No. 1794736-65-4) is a highly specialized organic chemical with significant applications in modern synthetic chemistry. This compound is characterized by its unique structure, which combines a benzenesulfonyl group with a tetrahydrothiadiazole moiety. The benzenesulfonyl chloride functional group is well-known for its reactivity in nucleophilic aromatic substitution reactions, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent advancements in chemical synthesis have highlighted the versatility of Benzenesulfonyl Chloride, 2-Methyl-4-(Tetrahydro-1,1-Dioxido-2H-1,2-Thiazin-2-Yl)- in constructing complex molecular architectures. Researchers have demonstrated its utility in the development of novel bioactive compounds, particularly in the field of medicinal chemistry. The tetrahydrothiadiazole ring system exhibits interesting pharmacological properties, including anti-inflammatory and antioxidant activities. These findings have prompted further investigations into its potential as a lead compound for drug discovery.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydrothiadiazole derivative. This is followed by the introduction of the benzenesulfonyl chloride group through carefully controlled coupling reactions. The reaction conditions are optimized to ensure high yields and selectivity, reflecting the importance of precise stoichiometry and catalytic systems in modern organic synthesis.

In terms of physical properties, Benzenesulfonyl Chloride, 2-Methyl-4-(Tetrahydro-1,1-Dioxido-2H-1,2-Thiazin--Yl)- exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various reaction conditions has been thoroughly evaluated, making it suitable for use in both laboratory-scale and industrial processes.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of advanced materials. For instance, recent studies have explored its potential in forming high-performance polymers with tailored mechanical and thermal properties. The ability to modify the tetrahydrothiadiazole ring system further enhances its utility in materials science.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of Benzenesulfonyl Chloride derivatives. These studies aim to ensure that their use aligns with sustainable chemical practices and minimizes adverse effects on ecosystems.

In conclusion, Benzenesulfonyl Chloride, 2-Methyl-, CAS No. 1794736--65--4 stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile reactivity continue to drive innovation across multiple disciplines, from pharmaceutical development to materials science. As research progresses, this compound is expected to unlock new possibilities for creating advanced chemical entities that address pressing global challenges.